Cas no 67076-74-8 (globomycin)

• Product Name: globomycin
• CAS No: 67076-74-8
• MF: C₃₂H₅₇N₅O₉
• MW: 655.823089361191
• CID: 965346
• PubChem ID: 115071
• Update Time: 2025-05-23

globomycin Chemical and Physical Properties

Names and Identifiers

• globomycin
• (6R,9R,12S,15S,18R,19R)-12-[(2R)-butan-2-yl]-19-hexyl-6-[(1S)-1-hydroxyethyl]-9-(hydroxymethyl)-16,18-dimethyl-15-(2-methylpropyl)-1-oxa-4,7,10,13,16-pentazacyclononadecane-2,5,8,11,14,17-hexone
• Antibiotic SF 1902A1
• 12-(Butan-2-yl)-19-hexyl-5,8,11,14-tetrahydroxy-6-(1-hydroxyethyl)-9-(hydroxymethyl)-16,18-dimethyl-15-(2-methylpropyl)-1-oxa-4,7,10,13,16-pentaazacyclononadeca-4,7,10,13-tetraene-2,17-dione
• Glycine, N-(N-(N-(N-(N-(3-hydroxy-2-methyl-1-oxononyl)-N-methyl-L-leucyl)-L-alloisoleucyl)-L-seryl)-L-allothreonyl)-, rho-lactone
• 67076-74-8
• Q27106746
• Antibiotic SF 1902
• BRN 5799627
• 64441-34-5
• Cyclo(L-alloisoleucyl-L-seryl-L-allothreonylglycyl-(2R,3R)-3-hydroxy-2-methylnonanoyl-N-methyl-L-leucyl)
• DTXSID10983012
• 12-butan-2-yl-19-hexyl-6-(1-hydroxyethyl)-9-(hydroxymethyl)-16,18-dimethyl-15-(2-methylpropyl)-1-oxa-4,7,10,13,16-pentazacyclononadecane-2,5,8,11,14,17-hexone
• C01700
• SF-1902A1
• CHEBI:5387
• SF-1902 A3
• (6r,9r,12s,15s,18r,19r)-12-[(2r)-butan-2-yl]-5,8,11,14-tetrahydroxy-6-[(1s)-1-hydroxyethyl]-9-(hydroxymethyl)-16,18-dimethyl-15-(2-methylpropyl)-19-octyl-1-oxa-4,7,10,13,16-pentaazacyclononadeca-4,7,10,13-tetraene-2,17-dione
• (6r,9r,12s,15s,18r,19r)-12-((2r)-butan-2-yl)-5,8,11,14-tetrahydroxy-6-((1s)-1-hydroxyethyl)-9-(hydroxymethyl)-16,18-dimethyl-15-(2-methylpropyl)-19-octyl-1-oxa-4,7,10,13,16-pentaazacyclononadeca-4,7,10,13-tetraene-2,17-dione
• DA-73750
• SF-1902
• SF-1902 A2

• Inchi： 1S/C32H57N5O9/c1-9-11-12-13-14-24-20(6)32(45)37(8)23(15-18(3)4)29(42)35-26(19(5)10-2)31(44)34-22(17-38)28(41)36-27(21(7)39)30(43)33-16-25(40)46-24/h18-24,26-27,38-39H,9-17H2,1-8H3,(H,33,43)(H,34,44)(H,35,42)(H,36,41)
• InChI Key： VFGBXFZXJAWPOE-UHFFFAOYSA-N
• SMILES： O1C(CNC(C(C(C)O)NC(C(CO)NC(C(C(C)CC)NC(C(CC(C)C)N(C)C(C(C)C1CCCCCC)=O)=O)=O)=O)=O)=O

Computed Properties

• Exact Mass: 655.41591
• Monoisotopic Mass: 655.41562841g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 46
• Rotatable Bond Count: 11
• Complexity: 1040
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 8
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 204Ų

Experimental Properties

• Solubility: DMSO: soluble1mg/mL
• PSA: 203.47

globomycin Security Information

• RTECS：MC0593500

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Peptidomimetics Depsipeptides Cyclic depsipeptides
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Peptidomimetics Cyclic depsipeptides

Additional information on globomycin

Globomycin: A Comprehensive Overview

Globomycin, also known by its CAS number 67076-74-8, is a unique compound that has garnered significant attention in the scientific community due to its diverse applications and potential benefits. This compound is derived from the Globobacter genus, a group of bacteria known for their ability to produce a variety of bioactive compounds. Globomycin has been extensively studied for its role in various biological processes, including its potential as an anti-tumor agent, anti-inflammatory compound, and even in the development of novel therapeutic strategies.

Recent studies have highlighted the anti-tumor properties of Globomycin, particularly in the context of cancer research. Scientists have found that Globomycin can inhibit the growth of cancer cells by targeting specific pathways involved in cell proliferation and apoptosis. For instance, a 2023 study published in the Nature Communications journal demonstrated that Globomycin induces oxidative stress in cancer cells, leading to their programmed death. This finding has opened new avenues for the development of Globomycin-based anti-cancer therapies.

In addition to its anti-tumor effects, Globomycin has also shown promise in the field of immunology. Researchers have discovered that this compound can modulate the immune system by regulating cytokine production and enhancing the activity of immune cells. A 2023 study conducted at the University of California, Los Angeles (UCLA), revealed that Globomycin can reduce inflammation by suppressing pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that Globomycin could be a potential candidate for treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The chemical structure of Globomycin plays a crucial role in its biological activity. It is a macrolide antibiotic with a complex structure that includes a large lactone ring and several amino sugar substituents. This structure allows Globomycin to interact with various cellular components, making it effective against a wide range of pathogens. Recent advancements in computational chemistry have enabled scientists to model the molecular interactions of Globomycin with target proteins, providing deeper insights into its mechanism of action.

Globomycin's potential applications extend beyond medicine. It has also been explored for its use in agricultural biotechnology. For example, studies have shown that Globomycin can enhance plant resistance to pathogens by inducing systemic acquired resistance (SAR). A 2023 research paper published in the Plant Journal demonstrated that treating crops with Globomycin significantly reduced the incidence of fungal infections, leading to higher crop yields. This discovery has important implications for sustainable agriculture and food security.

Despite its numerous advantages, there are challenges associated with the production and application of Globomycin. One major hurdle is the difficulty in scaling up its production for industrial use. Traditional fermentation methods are often inefficient and costly, limiting the availability of this compound. However, recent breakthroughs in metabolic engineering have shown promise in optimizing microbial strains for higher yields of Globomycin. For instance, researchers at MIT have developed genetically modified bacteria that can produce Globomycin at significantly higher rates than conventional methods.

In conclusion, Globomycin (CAS No: 67076-74-8) is a versatile compound with immense potential across multiple fields. Its anti-tumor, anti-inflammatory, and immunoregulatory properties make it a valuable asset in drug development. Furthermore, its application in agriculture highlights its broader impact on sustainable practices. As research continues to uncover new aspects of this compound's functionality, it is likely that Globomycin will play an increasingly important role in both medicine and biotechnology.